Cas no 1490265-08-1 (2-Amino-2-(4-ethylcyclohexyl)acetamide)

• Product name: 2-Amino-2-(4-ethylcyclohexyl)acetamide
• CAS No: 1490265-08-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5697482
• PubChem ID: 64990764

2-Amino-2-(4-ethylcyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• CS-0292494
• EN300-1298395
• 1490265-08-1
• 2-amino-2-(4-ethylcyclohexyl)acetamide
• AKOS014322154
• Cyclohexaneacetamide, α-amino-4-ethyl-
• 2-Amino-2-(4-ethylcyclohexyl)acetamide

• Inchi： 1S/C10H20N2O/c1-2-7-3-5-8(6-4-7)9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H2,12,13)
• InChI Key： WTOARLDYWDGLKM-UHFFFAOYSA-N
• SMILES： O=C(C(C1CCC(CC)CC1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±25.0 °C(Predicted)
• pka: 15.93±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-(4-ethylcyclohexyl)acetamide

Comprehensive Overview of 2-Amino-2-(4-ethylcyclohexyl)acetamide (CAS No. 1490265-08-1)

2-Amino-2-(4-ethylcyclohexyl)acetamide, identified by its CAS number 1490265-08-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework, combining an ethylcyclohexyl moiety with an acetamide group, making it a valuable intermediate in the synthesis of novel therapeutic agents. Its molecular formula, C₁₀H₂₀N₂O, and precise stereochemistry contribute to its potential applications in drug discovery and development.

The growing interest in 2-Amino-2-(4-ethylcyclohexyl)acetamide is partly driven by its relevance to modern drug design and medicinal chemistry. Researchers are increasingly exploring its utility in targeting central nervous system (CNS) disorders, such as neurodegenerative diseases and mood disorders. The compound's ability to modulate specific biological pathways has positioned it as a promising candidate for further investigation. Additionally, its structural versatility allows for derivatization, enabling the creation of analogs with enhanced pharmacokinetic properties.

In the context of synthetic chemistry, CAS 1490265-08-1 serves as a critical building block for constructing complex molecules. Its chiral center and functional groups provide opportunities for asymmetric synthesis, a technique highly sought after in the production of enantiomerically pure drugs. This aligns with the pharmaceutical industry's shift toward precision medicine, where tailored therapies demand high-purity intermediates. The compound's stability under various reaction conditions further enhances its appeal for large-scale manufacturing.

From a market perspective, the demand for 2-Amino-2-(4-ethylcyclohexyl)acetamide is expected to rise, fueled by advancements in biotechnology and personalized medicine. Analysts highlight its potential role in addressing unmet medical needs, particularly in areas like pain management and neuroprotection. As more studies validate its efficacy and safety, the compound could become a cornerstone in next-generation therapeutics. Suppliers and manufacturers are thus scaling up production to meet anticipated demand.

Environmental and regulatory considerations also play a pivotal role in the compound's adoption. Unlike many synthetic intermediates, 2-Amino-2-(4-ethylcyclohexyl)acetamide exhibits favorable eco-toxicity profiles, aligning with global trends toward green chemistry. Regulatory bodies such as the FDA and EMA have stringent guidelines for novel compounds, and early data suggest this molecule complies with key safety standards. This positions it favorably for expedited regulatory approval in clinical applications.

For researchers and industry professionals, understanding the spectroscopic properties of CAS 1490265-08-1 is essential. Nuclear magnetic resonance (NMR) and mass spectrometry (MS) analyses confirm its purity and structural integrity, which are critical for reproducibility in experiments. Recent publications have detailed optimized synthetic routes, reducing production costs and improving yield—a boon for academic and industrial labs alike.

In summary, 2-Amino-2-(4-ethylcyclohexyl)acetamide (CAS No. 1490265-08-1) represents a convergence of scientific innovation and practical utility. Its multifaceted applications—from drug development to material science—underscore its importance in contemporary research. As the scientific community continues to unravel its potential, this compound is poised to make significant contributions to health and technology sectors worldwide.